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Compound of Interest

Compound Name: Diethylammonium bromide

Cat. No.: B7801147

This guide provides a comprehensive overview of the physicochemical properties of
diethylammonium bromide, tailored for researchers, scientists, and professionals in drug
development.

Core Physicochemical Data

The fundamental molecular properties of diethylammonium bromide are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula C4H12BrN [L1121[31[4]
Molecular Weight 154.05 g/mol [1112][41[5]
IUPAC Name diethylazanium;bromide [1]
CAS Number 6274-12-0 [4]

Experimental Protocols

Synthesis of Diethylammonium Bromide

A standard laboratory synthesis of diethylammonium bromide involves the acid-base reaction
between diethylamine and hydrobromic acid.
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Materials:

Diethylamine (C4H11N)

e Hydrobromic acid (HBr, typically 48% aqueous solution)

e Anhydrous diethyl ether

e |ce bath

o Magnetic stirrer and stir bar

¢ Round-bottom flask

e Dropping funnel

e Bichner funnel and filter paper

Procedure:

o Reaction Setup: A solution of diethylamine in anhydrous diethyl ether is prepared in a round-
bottom flask and cooled in an ice bath with continuous stirring.

o Acid Addition: Hydrobromic acid is added dropwise to the cooled diethylamine solution via a
dropping funnel. The reaction is exothermic, and the rate of addition should be controlled to
maintain a low temperature.

» Precipitation: As the hydrobromic acid is added, a white precipitate of diethylammonium
bromide will form.

e Reaction Completion: The addition is continued until the reaction mixture is neutral or slightly
acidic, which can be checked with pH paper.

e |solation of Product: The precipitate is collected by vacuum filtration using a Buchner funnel.

« Purification: The collected solid is washed with cold anhydrous diethyl ether to remove any
unreacted starting materials.
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e Drying: The purified diethylammonium bromide is dried under vacuum to yield a white

crystalline solid.

Logical Workflow for Synthesis

The synthesis of diethylammonium bromide follows a straightforward logical progression
from reactants to the final purified product. This workflow ensures the efficient and safe

production of the target compound.
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Reactants:
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Hydrobromic Acid
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Vacuum Filtration

4, Purification

Purification:
Washing with Cold Diethyl Ether

5. Solvent Removal

Drying Under Vacuum

6. Finalization

Final Product:
Pure Diethylammonium Bromide

Click to download full resolution via product page

Caption: Workflow for the synthesis of diethylammonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethylammonium bromide | C4H12BrN | CID 22665 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Diethylamine hydrobromide | C4H12BrN | CID 10986453 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Buy Diethylamine hydrobromide | 6274-12-0 [smolecule.com]

4. warshel.com [warshel.com]

5. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [An In-depth Technical Guide to Diethylammonium
Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7801147#diethylammonium-bromide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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